Cas no 2021348-28-5 (4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)-)

• Product Name: 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)-
• CAS No: 2021348-28-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5294044
• Update Time: 2025-06-11

4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)-

• Inchi： 1S/C10H15NO3/c1-4-6(2)5-8-9(10(12)13)7(3)14-11-8/h6H,4-5H2,1-3H3,(H,12,13)
• InChI Key： KIHUDRFNGGHHFN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(CC(C)CC)=N1

Additional information on 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)-

4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- (CAS No. 2021348-28-5): A Comprehensive Overview

4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)-, identified by its CAS number 2021348-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound features an isoxazole core, which is a five-membered aromatic ring containing one oxygen atom and two carbon atoms. The presence of a carboxylic acid group at the 4-position and a methyl group at the 5-position, along with a 2-methylbutyl substituent at the 3-position, contributes to its unique chemical properties and potential biological activities.

The isoxazole scaffold is well-documented for its role in various pharmacological applications. Isoxazoles are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anti-tumor properties. The specific substitution pattern in 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- may enhance its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The structural features of 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- make it an attractive molecule for medicinal chemists. The compound's ability to engage with biological receptors or enzymes could potentially lead to the discovery of new drugs with improved efficacy and reduced side effects.

One of the key areas of research involving this compound is its potential application in oncology. Isoxazole derivatives have shown promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. The specific substitution pattern of 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- may confer selectivity towards certain cancer-related targets, making it a valuable tool for developing targeted therapies.

Another promising application is in the field of immunology. There is evidence suggesting that isoxazole compounds can modulate immune responses by interacting with immune cells and signaling pathways. The structural flexibility of 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- allows for modifications that could enhance its immunomodulatory effects, potentially leading to new treatments for autoimmune diseases or infections.

The synthesis of 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to construct the isoxazole ring and introduce the desired substituents. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

In addition to its pharmacological potential, 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- may also find applications in materials science. The compound's unique structural features could make it useful in the development of novel polymers or coatings with enhanced mechanical properties or chemical resistance. Research into its applications beyond pharmaceuticals could open up new avenues for innovation.

The safety and environmental impact of working with 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- must also be considered. While it does not fall under any hazardous or controlled substance categories, proper handling procedures should be followed to ensure worker safety and minimize environmental impact. Storage conditions should be controlled to prevent degradation or unwanted reactions.

In conclusion, 4-Isoxazolecarboxylic acid, 5-methyl-3-(2-methylbutyl)- (CAS No. 2021348-28-5) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for further investigation into drug discovery, immunology, and materials science. Continued research into this compound will likely yield valuable insights and applications that benefit both science and industry.